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2025 PopPK Model
(Refractory Epilepsy) [1] [2]

Model Characteristic

1994 PopPK Analysis (Epileptic
Patients) [3]

Structural Model One-compartment with first-
order elimination [1] [2]

Clearance (CLI/F) 0.761 L/h [1] [2]

Volume of Distribution 48.10 L [1] [2]
(VdIF)

Absorption Rate 0.671 h—*[1] [2]
Constant (ka)

| Between-Patient Variability (BPV) | CL/F: 43.93% Vd/F: 52.06% ka: 91.27% [1] [2] | Not explicitly
detailed [3] | | Key Covariate - Drug Interactions | Concomitant Enzyme-Inducing ASDs (EIASDs)
increase CL/F, requiring higher doses [1] [2] | Concomitant carbamazepine increases Vmax by 13% [3] | |
Key Covariate - Body Size | Not identified as a significant covariate in the final model [1] [2] | Body weight

(via a power function of 0.741) significantly influences V and Vmax [3] | | Non-Linear Parameters | Not

One-compartment with dose-dependent
(non-linear) clearance [3]

Not a single value; characterized by
Michaelis-Menten parameters [3]

1.27 LIkg (~41.9 L for a 33kg patient) [3]

Not specified [3]

applicable (linear model) | Vmax: 27.6 mg/day/kg Km: 45.9 pg/mL [3] |
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Experimental Protocols and Model Validation

The methodology for the development and validation of the 2025 PopPK model is described below.

1. Data and Software

¢ Study Population & Data: The model was developed using 114 plasma concentrations from 64

patients with refractory epilepsy [1] [2].
e Software & Approach: The analysis employed the nonlinear mixed-effects modelling (NONMEM)

approach, which is the industry standard for PopPK analysis [1] [2].

2. Model Development and Validation Workflow The following diagram illustrates the key steps in
building and validating the PopPK model.

Start: PK Data & Model Objectives

Base Model Development
(One-compartment)

l

Covariate Analysis
(EIASDs as key covariate)

l

Final Model Estimation
(Parameter & Variability)

Model Validation

Validated PopPK Model Bootstrap Resampling Goodness-of-Fit Plots Visual Predictive Check (VPC)
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3. Key Experimental Steps

e Base Model Development: A one-compartment model with first-order elimination was found to best
describe the zonisamide pharmacokinetic profile. Between-patient variability was estimated for CL/F,
Vd/F, and the absorption rate constant (ka) [1] [2].

e Covariate Analysis: The analysis identified that the concomitant use of enzyme-inducing
antiseizure drugs (EIASDs), modeled as "inducer drug load," was a significant covariate that
explains a portion of the between-patient variability in clearance [1] [2].

e Model Validation: The stability and predictive performance of the final model were rigorously
assessed using [1] [2]:

o Bootstrap Resampling: A technique to evaluate the accuracy and robustness of the parameter
estimates.

o Goodness-of-Fit Plots: Visual inspection (e.g., observed vs. predicted concentrations) to
ensure the model adequately describes the data.

o Visual Predictive Check (VPC): A simulation-based method to verify that the model can
reproduce the central trend and variability of the observed data.

Model Structure and Covariate Relationships

The final model structure and the influence of the key covariate (EIASDs) on zonisamide clearance can be

visualized as follows:

Conclusion and Comparative Insights

The available data highlights two distinct pharmacokinetic models for zonisamide.

e The 2025 model presents a linear, one-compartment model and identifies concomitant use of
enzyme-inducing drugs as the primary factor requiring dose adjustments in adults with refractory
epilepsy. Its strength lies in its modern validation using contemporary standards [1] [2].

e The older 1994 model proposes non-linear (saturable) clearance and identifies body weight and
carbamazepine co-therapy as key covariates [3].

The inability to make a direct, multi-model comparison for validation indicates a gap in the current literature.

Future work could focus on externally validating these models (particularly the 2025 model) against
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independent patient datasets or conducting a prospective study to compare their predictive performance
head-to-head.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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